Cas no 1260872-50-1 (4-(4-bromo-2-nitrophenyl)piperidine)

• Product Name: 4-(4-bromo-2-nitrophenyl)piperidine
• CAS No: 1260872-50-1
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6185472
• PubChem ID: 129954727
• Update Time: 2025-08-05

4-(4-bromo-2-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-nitrophenyl)piperidine
• 1260872-50-1
• EN300-1912652

• Inchi： 1S/C11H13BrN2O2/c12-9-1-2-10(11(7-9)14(15)16)8-3-5-13-6-4-8/h1-2,7-8,13H,3-6H2
• InChI Key： UXMYDGUPOIEROL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C1CCNCC1

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(4-bromo-2-nitrophenyl)piperidine

Introduction to 4-(4-bromo-2-nitrophenyl)piperidine (CAS No. 1260872-50-1)

4-(4-bromo-2-nitrophenyl)piperidine, identified by the chemical abstracts service number CAS No. 1260872-50-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The compound's molecular structure, featuring a piperidine ring linked to a nitro-substituted bromophenyl group, endows it with distinct chemical and pharmacological properties that are being extensively explored in contemporary drug discovery efforts.

The 4-bromo-2-nitrophenyl moiety is particularly noteworthy, as it introduces both electrophilic and electron-withdrawing characteristics into the molecule. This dual functionality can modulate the reactivity and binding affinity of the compound, making it a versatile building block for designing molecules with targeted biological effects. In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating halogenated aromatic rings, due to their reported efficacy in modulating neurotransmitter systems and other critical biological pathways.

One of the most compelling aspects of 4-(4-bromo-2-nitrophenyl)piperidine is its utility as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with applications ranging from central nervous system (CNS) disorders to inflammatory conditions. The nitro group, in particular, has been shown to enhance metabolic stability while simultaneously serving as a handle for further functionalization through reduction or condensation reactions. This adaptability makes 4-(4-bromo-2-nitrophenyl)piperidine an indispensable tool in synthetic organic chemistry and medicinal chemistry laboratories.

Recent advancements in computational chemistry have further highlighted the significance of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have identified 4-(4-bromo-2-nitrophenyl)piperidine as a promising candidate for interacting with various biological targets, including enzymes and receptors implicated in human diseases. These computational approaches have provided valuable insights into the binding modes and potential drug-like properties of the molecule, guiding experimental efforts toward optimizing its pharmacological profile.

In the context of CNS drug discovery, 4-(4-bromo-2-nitrophenyl)piperidine has been investigated for its potential role in modulating neurotransmitter receptors such as serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D1, D2). The presence of both bromine and nitro substituents on the aromatic ring suggests that this compound may exhibit selectivity for certain receptor subtypes, which is crucial for minimizing side effects in therapeutic applications. Preliminary studies have indeed shown that derivatives of this scaffold can exhibit potent receptor binding affinities, paving the way for further development into novel therapeutic agents.

The synthesis of 4-(4-bromo-2-nitrophenyl)piperidine involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include nucleophilic substitution reactions to introduce the piperidine ring onto the brominated nitrobenzene precursor, followed by purification techniques such as column chromatography or recrystallization to obtain high-purity material. The efficiency and scalability of these synthetic routes are critical factors that influence its availability for industrial applications. Recent improvements in catalytic methods have also enhanced the sustainability of these processes, reducing waste generation and energy consumption.

From a regulatory perspective, CAS No. 1260872-50-1 ensures traceability and consistency across different batches of 4-(4-bromo-2-nitrophenyl)piperidine, which is essential for compliance with Good Manufacturing Practices (GMP) and other regulatory standards. This standardized identification allows researchers and manufacturers to report accurate data in scientific publications and patent filings, facilitating collaboration across global research networks. Moreover, the compound's well-documented properties contribute to a comprehensive safety profile, enabling responsible handling and application in laboratory settings.

The future prospects of 4-(4-bromo-2-nitrophenyl)piperidine are promising, with ongoing research exploring its potential in emerging therapeutic areas such as oncology and neurodegenerative diseases. Its unique structural features make it an attractive candidate for developing targeted therapies that address unmet medical needs. As computational methods continue to evolve, so too will our ability to predict and optimize the pharmacological properties of this compound and its derivatives. This synergy between experimental chemistry and computational biology underscores the dynamic nature of modern drug discovery.

In conclusion,CAS No 1260872-50-1 represents not just a chemical entity but a bridge between fundamental research and clinical application. The multifaceted utility of 4-(4-bromo-2-nitrophenyl)piperidine as a synthetic intermediate and pharmacological scaffold underscores its importance in advancing pharmaceutical science. With continued innovation in synthetic methodologies and computational tools,this compound is poised to play an increasingly pivotal role in shaping next-generation therapeutics.